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Abstract

Kri paste is a dental material, primarily used as a resorbable root canal filling material in
pediatric dentistry. Its formulation is centered around a high concentration of iodoform, which
imparts significant antimicrobial and radiopaque properties to the paste. This technical guide
provides a comprehensive overview of the composition and chemical properties of Kri paste,
with a focus on quantitative data and the experimental methodologies used for its
characterization. The information presented is intended to serve as a foundational resource for
researchers and professionals involved in the development and evaluation of dental materials.

Chemical Composition

Kri paste is a pre-mixed paste with a composition that can vary slightly between different
formulations, particularly between Kri 1 and Kri 3 pastes. The primary components are
iodoform, parachlorophenol, camphor, and menthol.

Table 1: Quantitative Composition of Kri Paste Formulations
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Kri 1 Paste Kri 1 Paste General
Component . . .
(Formulation A) (Formulation B) Formulation
lodoform 80.8% 80.5% ~80%
33-37% (Note: This
wider range from
Parachlorophenol 2.025% 2.023%
some sources may be
less typical for Kri 1)
63-67% (Note: This
wider range from
Camphor 4.86% 4.84%
some sources may be
less typical for Kri 1)
Menthol 1.215% 1.213% 1.40-2.90%

A variant, Kri-3 liquid, is noted to have significantly higher concentrations of parachlorophenol,

camphor, and menthol, reportedly twelve times greater than Kri-1 paste, which enhances its

antimicrobial properties.

Physicochemical Properties of Individual

Components

The overall properties of Kri paste are a synergistic result of its individual components.

Table 2: Physicochemical Properties of Kri Paste Components
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Molar Mass ( . o Key Properties
Component Physical State  Solubility . .
g/mol ) in Kri Paste
) Insoluble in o )
Yellow crystalline ) Antimicrobial,
lodoform (CHIs) 393.73 ) water, soluble in )
solid Radiopaque

organic solvents

Parachloropheno ] ] Sparingly soluble o ]
128.56 Crystalline solid ) Antimicrobial
| (CeHsCIO) in water
] Insoluble in ) )
Camphor Waxy, crystalline ) Vehicle, mild
152.23 ] water, soluble in )
(C10H160) solid analgesic

organic solvents

Menthol 156.27 Waxy, crystalline  Slightly soluble in  Mild analgesic,
(C10H200) ' solid water cooling sensation

Chemical Properties of Kri Paste
Antimicrobial Activity

Kri paste exhibits a broad spectrum of antimicrobial activity, a critical property for a root canal
filling material. This is primarily attributed to the iodoform and parachlorophenol content.
lodoform exerts its antimicrobial effect through the slow release of iodine, which is a potent
oxidizing agent that denatures microbial proteins. Parachlorophenol is a phenolic compound
known for its bactericidal properties.

Table 3: Antimicrobial Efficacy of lodoform-Based Paste

) ] Mean Zone of Inhibition
Microorganism Test Method
(mm)

Enterococcus faecalis Agar well diffusion 7.06 (x 0.74)[1]

Note: The data above is for a generic iodoform paste and may not be fully representative of Kri
paste, but provides a relevant indication of antimicrobial activity.

Cytotoxicity
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The cytotoxicity of Kri paste has been evaluated in vitro, often in comparison to other dental
materials like Zinc Oxide-Eugenol (ZOE) cement. These studies are essential for assessing the

biocompatibility of the material with periapical tissues.

Table 4: Comparative Cytotoxicity of Kri 1 Paste

Cell Line Assay Duration Result

High cytotoxicity,

L929 mouse fibroblast which remained high
51Cr release assay 4 hours
cells after 1 and 7 days of
setting.[2]

High cytotoxicity,

L929 mouse fibroblast P o4 h significantly greater
r release assa ours
cells Y than ZOE at all setting
times.[2]
Radiopacity

The high concentration of iodoform, which contains iodine (a heavy element), makes Kri paste
highly radiopaque. This property is crucial for the radiographic visualization of the root canal
filling, allowing clinicians to assess the quality of the obturation. While specific radiopacity
values for Kri paste in millimeters of aluminum (mm Al) are not readily available in the
literature, iodoform-containing materials are known to possess excellent radiopacity.

Resorbability

Kri paste is designed to be a resorbable material. This is particularly important in pediatric
dentistry, as the root canal filling material should resorb at a rate similar to the physiological
resorption of the primary tooth's roots. The exact mechanism of resorption is not fully
elucidated but is believed to involve phagocytosis by macrophages and dissolution in tissue
fluids.

Experimental Protocols
Antimicrobial Activity Assessment (Agar Well Diffusion)
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The antimicrobial activity of dental pastes is commonly assessed using the agar well diffusion
method.

Analysis

Experiment

te agar plates Create wells in the Fill wells with Incubate plates
ith microbial culture agar Kri paste (e.g., 37°C for 48h)

E—

Click to download full resolution via product page

Antimicrobial Activity Testing Workflow

e Microbial Culture Preparation: A standardized suspension of the test microorganism (e.g.,
Enterococcus faecalis) is prepared.

e Agar Plate Inoculation: The surface of Brain-Heart Infusion (BHI) agar plates is uniformly
inoculated with the microbial suspension.

¢ Well Creation: A sterile cork borer is used to create wells of a standardized diameter in the
agar.

o Material Placement: The wells are filled with a measured amount of Kri paste.
 Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 48 hours).

e Measurement: The diameter of the zone of inhibition (the clear area around the well where
microbial growth is inhibited) is measured in millimeters.

Cytotoxicity Assay (°*Cr Release Assay)
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The 31Cr (Chromium-51) release assay is a method to quantify cell death by measuring the
release of the radioisotope >1Cr from the cytoplasm of damaged cells.

Cell Preparation

Culture L929 mouse
fibroblast cells

Label cells with >1Cr

Exposure

Expose labeled cells
to Kri paste

l

Incubate for a
defined period
(e.g., 4 or 24 hours)

Quantiiication

Collect supernatant

Measure radioactivity
in supernatant

Calculate percentage of
51Cr release
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Cytotoxicity Testing (°'Cr Release) Workflow

¢ Cell Culture and Labeling: L929 mouse fibroblast cells are cultured and then incubated with
31Cr, which is taken up by the cells.

o Exposure: The labeled cells are then exposed to the Kri paste. This can be done through
direct contact or by using extracts of the material.

¢ Incubation: The cells are incubated for a specific duration (e.g., 4 or 24 hours).
o Supernatant Collection: After incubation, the cell culture supernatant is collected.

o Radioactivity Measurement: The amount of >1Cr in the supernatant is measured using a
gamma counter.

o Calculation: The percentage of >1Cr release is calculated relative to control groups
(spontaneous release and maximum release). A higher percentage indicates greater
cytotoxicity.

Radiopacity Measurement

The radiopacity of dental materials is typically measured by comparing their radiographic
density to that of an aluminum step-wedge of varying thicknesses.

o Sample Preparation: A standardized disc of Kri paste (e.g., 1 mm thick and 5 mm in
diameter) is prepared.

o Radiographic Exposure: The sample is radiographed alongside an aluminum step-wedge.

o Densitometric Analysis: The radiographic densities of the sample and the steps of the
aluminum wedge are measured using a densitometer or digital imaging software.

» Equivalence Calculation: The radiopacity of the material is expressed as the equivalent
thickness of aluminum (mm Al) that produces the same radiographic density.

Mechanism of Action
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The therapeutic effects of Kri paste are derived from the combined actions of its components.

Kri Paste Components

@ @ Parachlorophenol lodoform

Primary Actions

Y

Acts as a vehicle Mild analgesic effect Slow release of lodine

Y

Denaturation of microbial proteins |

Therapeutic Outcomes

\4 \4 \
Symptom Relief Antimicrobial Effect Radiopacity Resorbability

Click to download full resolution via product page

Logical Relationship of Kri Paste Components and Actions

 lodoform: The primary active component, responsible for the paste's antimicrobial activity
through the release of iodine. It is also the main contributor to the material's radiopacity and
is resorbable.

o Parachlorophenol: A phenolic antiseptic that contributes to the overall antimicrobial effect of
the paste.

o Camphor: Acts as a vehicle for the other components and has a mild analgesic effect.

o Menthol: Provides a mild analgesic and cooling effect, contributing to patient comfort.
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Conclusion

Kri paste is a multi-component dental material with a well-defined composition that imparts it
with the necessary chemical properties for its clinical application as a resorbable root canal
filling material. Its high iodoform content ensures potent antimicrobial activity and excellent
radiopacity. While it exhibits in vitro cytotoxicity, its clinical success is well-documented,
particularly in pediatric dentistry. Further research to quantify the radiopacity of specific Kri
paste formulations and to further elucidate the in vivo resorption mechanism would be
beneficial for a more complete understanding of this material. The experimental protocols
outlined in this guide provide a framework for the standardized evaluation of Kri paste and
other similar dental materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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